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Compound of Interest

N-(4-amino-2-
Compound Name:

bromophenyl)acetamide
CAS No.: 436090-22-1

Cat. No.: B112632

Get Quote
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This technical guide provides a focused overview of the known physical and chemical
properties of N-(4-amino-2-bromophenyl)acetamide, with a particular emphasis on its
physical appearance. This document is intended for researchers, scientists, and professionals
in the field of drug development and chemical synthesis who require accurate and reliable data
for this compound.

Introduction and Chemical Identity

N-(4-amino-2-bromophenyl)acetamide is a substituted aromatic amide. Its chemical
structure, featuring an acetamido group, a bromine atom, and an amino group on a benzene
ring, makes it a potential building block in the synthesis of more complex molecules, including
pharmacologically active compounds. Accurate characterization of its physical properties is a
fundamental prerequisite for its use in any research or development setting.

Physicochemical Properties
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The available data for N-(4-amino-2-bromophenyl)acetamide and a closely related isomer
are summarized in the table below. It is crucial to note that detailed descriptive data for N-(4-
amino-2-bromophenyl)acetamide is not extensively reported in publicly accessible literature.
The data for the isomer, N-(2-amino-4-bromophenyl)acetamide, is included for comparative

purposes.
N-(4-amino-2- N-(2-amino-4-
Property bromophenyl)aceta bromophenyl)aceta Source
mide mide
CAS Number Not explicitly found 36847-83-3 [1]
Molecular Formula CsHoBrN20 CsHoBrN20 [1]
Molecular Weight 229.08 g/mol 229.08 g/mol [1]
Physical Form Data not available Solid [1]
Color Data not available Data not available
Purity Data not available 95% [1]

Structural Representation

The chemical structure of N-(4-amino-2-bromophenyl)acetamide is presented below. The
specific arrangement of the functional groups on the phenyl ring is critical to its chemical
reactivity and physical properties.

Caption: 2D Chemical Structure of N-(4-amino-2-bromophenyl)acetamide

In-depth Analysis of Physical Appearance

Based on available vendor information for the isomeric compound N-(2-amino-4-
bromophenyl)acetamide, it is confirmed to be a solid at standard temperature and pressure.[1]
However, a more detailed description of its physical appearance, such as its color and
morphology (e.g., crystalline, amorphous powder), is not specified in the readily available
literature.
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For a related compound, N-(4-Bromo-2-chlorophenyl)acetamide, the physical form is described
as a "Crystal - Powder". While this compound has a different substitution pattern, it suggests
that similar halogenated and acetylated anilines can exist in a crystalline or powdered state.

Causality and Experimental Considerations

The physical appearance of a chemical compound is a direct consequence of its crystal lattice
structure and the presence of chromophores within the molecule. The color of an organic
compound is determined by its ability to absorb light in the visible region, which is often
influenced by the extent of conjugation and the presence of specific functional groups.

To definitively characterize the physical appearance of a new or sparsely documented
compound like N-(4-amino-2-bromophenyl)acetamide, the following experimental workflow is

recommended.

Workflow for Physical Appearance Determination
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Caption: Recommended workflow for the determination of physical appearance.
Step-by-Step Protocol:

e Visual Inspection: The most straightforward initial step is the direct visual observation of the
bulk material under controlled lighting conditions to ascertain its color and general form (e.g.,
powder, crystals, amorphous solid).

o Stereomicroscopy: Examination under a stereomicroscope can provide more detailed
information about the morphology of the particles, such as crystal habit, size, and
aggregation.

» Powder X-Ray Diffraction (PXRD): This is a critical technique to determine the crystallinity of
the solid. A crystalline material will produce a distinct diffraction pattern of sharp peaks, while
an amorphous solid will show a broad halo.

 Differential Scanning Calorimetry (DSC): DSC can be used to determine the melting point of
a crystalline solid, which is a key physical constant. A sharp melting peak is indicative of a
pure crystalline compound, whereas a broad melting range might suggest the presence of
impurities or an amorphous nature.

Conclusion

While N-(4-amino-2-bromophenyl)acetamide’'s isomer is known to be a solid, a detailed
description of its physical appearance, specifically its color and crystalline form, is not well-
documented in publicly available scientific literature or commercial supplier information. For any
research or development application, it is imperative that the physical properties of this
compound be determined empirically using standard analytical techniques to ensure the quality
and consistency of the material. The protocols outlined in this guide provide a robust framework
for such a characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. N-(2-AMINO-4-BROMOPHENYL)ACETAMIDE | 36847-83-3 [sigmaaldrich.com]

 To cite this document: BenchChem. [Technical Guide: Physicochemical Characterization of
N-(4-amino-2-bromophenyl)acetamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112632/docs#technical-guide-physicochemical-
characterization-of-n-4-amino-2-bromophenyl-acetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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